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Compound of Interest

Compound Name: 2-m-Tolyloxazole

Cat. No.: B15364988 Get Quote

Disclaimer: The following guide is based on data available for m-Tolualdehyde, as a

comprehensive search did not yield specific safety and handling information for a compound

named "2-m-Tolyloxazole." Researchers should always consult the specific Safety Data Sheet

(SDS) for the exact chemical they are using.

This technical guide provides detailed safety and handling information for m-Tolualdehyde,

intended for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. The following table summarizes the key properties of m-

Tolualdehyde.
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Property Value

Molecular Formula C8 H8 O

Molecular Weight 120.15

Appearance Colorless to yellow liquid

Odor No information available

Boiling Point/Range 199 °C / 390.2 °F @ 760 mmHg

Melting Point/Range No data available

Flash Point
79 °C / 174.2 °F (Method: No information

available)

Autoignition Temperature No data available

Water Solubility Insoluble

Specific Gravity / Density 1.010

Hazard Identification and Classification
m-Tolualdehyde is classified as a hazardous substance. The following table outlines its

classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure
Category 3

H335: May cause respiratory

irritation
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Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling:

Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[1]

Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale.

Keep away from open flames, hot surfaces, and sources of ignition.[1]

Handle in accordance with good industrial hygiene and safety practices.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands before breaks and after work.[1]

Remove and wash contaminated clothing before reuse.[1]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[1]

Store under nitrogen.[1]

Keep away from heat, sparks, and flame.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

[1]

Note to Physician: Treat symptomatically.[1]

Personal Protective Equipment (PPE)
The following table details the recommended personal protective equipment when handling m-

Tolualdehyde.

PPE Type Recommendation

Eye/Face Protection Goggles

Skin and Body Protection Long sleeved clothing

Hand Protection Protective gloves

Respiratory Protection

When workers are facing concentrations above

the exposure limit they must use appropriate

certified respirators.
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Experimental Workflow for Handling m-
Tolualdehyde
The following diagram illustrates a general workflow for safely handling a hazardous chemical

like m-Tolualdehyde in a laboratory setting.
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General laboratory workflow for handling hazardous chemicals.
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Hierarchy of Controls
When managing chemical hazards, a systematic approach known as the hierarchy of controls

should be implemented. This prioritizes control measures from most to least effective.

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Hierarchy of hazard controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of m-Tolualdehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15364988#safety-and-handling-guidelines-for-2-m-
tolyloxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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